3-amino-N-(4-chlorophenyl)-4-(furan-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-N-(4-chlorophenyl)-4-(furan-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C22H18ClN3O2S/c23-12-7-9-13(10-8-12)25-21(27)20-19(24)18-17(16-6-3-11-28-16)14-4-1-2-5-15(14)26-22(18)29-20/h3,6-11H,1-2,4-5,24H2,(H,25,27)
• InChI Key: SICKAZXUPAPMBN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C3C(=C(SC3=N2)C(=O)NC4=CC=C(C=C4)Cl)N)C5=CC=CO5
• Molecular Formula: C22H18ClN3O2S
• Molecular Weight: 423.9 g/mol

Description

3-amino-N-(4-chlorophenyl)-4-(furan-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a useful research compound. Its molecular formula is C22H18ClN3O2S and its molecular weight is 423.92. The purity is usually 95%.
BenchChem offers high-quality 3-amino-N-(4-chlorophenyl)-4-(furan-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-amino-N-(4-chlorophenyl)-4-(furan-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivatives

The compound serves as a precursor in the synthesis of novel heterocyclic derivatives. For instance, it has been involved in reactions leading to the creation of pyrimidine derivatives, Schiff bases, and s-triazolo compounds through various chemical processes. These derivatives have potential applications in developing new chemical entities for pharmaceutical purposes (I. Awad, A. Abdel-rahman, E. A. Bakhite, 1991).

Pharmacological Applications

In pharmacology, derivatives of this compound have shown promise. For instance, a related compound demonstrated inhibitory activity against phosphoinositide-specific phospholipase C-γ (PLC-γ), a plausible anticancer target. This enzyme's inhibition is crucial for controlling cell motility, which is essential in cancer metastasis. A study highlighted the efficacy of such compounds against breast cancer cell lines, suggesting potential applications in developing treatments for cancer, especially triple-negative breast cancer (E. Leung, Joyce Hung, D. Barker, J. Reynisson, 2014).

Antiproliferative Activity

Further emphasizing its potential in cancer research, some derivatives of this compound have been synthesized and tested for antiproliferative activity against various cancer cell lines. Notably, certain derivatives displayed significant activity, with low nanomolar GI50 values against melanoma and breast cancer cell lines, indicating their potential as lead compounds in cancer chemotherapy (Joyce Hung, H. Arabshahi, E. Leung, J. Reynisson, D. Barker, 2014).